Cas no 1235235-83-2 (N-(4-fluorophenyl)-4-({2-4-(propan-2-ylsulfanyl)phenylacetamido}methyl)piperidine-1-carboxamide)

• Product Name: N-(4-fluorophenyl)-4-({2-4-(propan-2-ylsulfanyl)phenylacetamido}methyl)piperidine-1-carboxamide
• CAS No: 1235235-83-2
• MF: C₂₄H₃₀FN₃O₂S
• MW: 443.577308177948
• CID: 6543089
• PubChem ID: 49693087
• Update Time: 2025-10-29

N-(4-fluorophenyl)-4-({2-4-(propan-2-ylsulfanyl)phenylacetamido}methyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-4-({2-4-(propan-2-ylsulfanyl)phenylacetamido}methyl)piperidine-1-carboxamide
• N-(4-fluorophenyl)-4-[[[2-(4-propan-2-ylsulfanylphenyl)acetyl]amino]methyl]piperidine-1-carboxamide
• AKOS024492619
• F5033-7798
• N-(4-fluorophenyl)-4-((2-(4-(isopropylthio)phenyl)acetamido)methyl)piperidine-1-carboxamide
• 1235235-83-2
• N-(4-fluorophenyl)-4-({2-[4-(propan-2-ylsulfanyl)phenyl]acetamido}methyl)piperidine-1-carboxamide
• VU0631790-1

• Inchi： 1S/C24H30FN3O2S/c1-17(2)31-22-9-3-18(4-10-22)15-23(29)26-16-19-11-13-28(14-12-19)24(30)27-21-7-5-20(25)6-8-21/h3-10,17,19H,11-16H2,1-2H3,(H,26,29)(H,27,30)
• InChI Key： VHVDPKVZTNNQFV-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1C=CC(=CC=1)CC(NCC1CCN(C(NC2C=CC(=CC=2)F)=O)CC1)=O

Computed Properties

• Exact Mass: 443.20427654g/mol
• Monoisotopic Mass: 443.20427654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(4-fluorophenyl)-4-({2-4-(propan-2-ylsulfanyl)phenylacetamido}methyl)piperidine-1-carboxamide

Introduction to N-(4-fluorophenyl)-4-({2-4-(propan-2-ylsulfanyl)phenylacetamido}methyl)piperidine-1-carboxamide (CAS No: 1235235-83-2)

N-(4-fluorophenyl)-4-{(2-4-(propan-2-ylsulfanyl)phenylacetamidomethyl)piperidine-1-carboxamide} is a sophisticated organic compound with a molecular structure that underscores its potential in the realm of pharmaceutical research and development. This compound, identified by its CAS number 1235235-83-2, has garnered attention due to its unique chemical composition and the promising applications it may offer in addressing various therapeutic challenges.

The core structure of this molecule incorporates several key functional groups that contribute to its biological activity. The presence of a 4-fluorophenyl moiety suggests potential interactions with biological targets that are sensitive to fluorine substitution, a common strategy in drug design to enhance binding affinity and metabolic stability. Additionally, the piperidine ring is a well-known pharmacophore in medicinal chemistry, frequently employed in the development of central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier and modulate neurotransmitter activity.

The amide and sulfanyl groups in the molecule further contribute to its complexity and versatility. The amide linkage, specifically in the context of a phenylacetamido group, is often associated with analgesic and anti-inflammatory properties. Meanwhile, the propan-2-ylsulfanyl substituent introduces a hydrophilic character, which can influence solubility and bioavailability—critical factors in drug formulation. Together, these elements create a framework that is ripe for exploration in therapeutic applications.

In recent years, there has been significant interest in developing novel compounds that can modulate neurotransmitter systems involved in pain perception, cognition, and mood regulation. The compound N-(4-fluorophenyl)-4-{(2-4-(propan-2-ylsulfanyl)phenylacetamidomethyl)piperidine-1-carboxamide} fits into this landscape as a potential lead molecule for further investigation. Its structural features suggest that it may interact with receptors or enzymes relevant to conditions such as neuropathic pain, depression, and anxiety disorders.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit properties similar to existing therapeutic agents while offering unique advantages due to its distinct chemical scaffold. For instance, the fluorine atom could enhance binding affinity through halogen bonding interactions, while the piperidine ring could facilitate penetration into the CNS. These characteristics make it an attractive candidate for further development by pharmaceutical companies and academic researchers alike.

The synthesis of N-(4-fluorophenyl)-4-{(2-4-(propan-2-ylsulfanyl)phenylacetamidomethyl)piperidine-1-carboxamide} represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the amide bond between the phenylacetamide and piperidine moiety, followed by functionalization at the nitrogen atom with the appropriate substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the fluorine atom and other aromatic groups efficiently.

The analytical characterization of this compound is equally critical. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming its identity and purity. These methods provide detailed insights into the molecular structure, allowing researchers to validate their synthetic approach and prepare for subsequent biological testing.

In terms of potential therapeutic applications, this compound holds promise for several areas of medicine. Its structural similarity to known active pharmaceutical ingredients (APIs) may allow for structure-based drug design approaches, where modifications can be made iteratively to optimize efficacy and minimize side effects. For example, analogs with varying substituents at the sulfanyl group could be synthesized to fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T).

The role of computational modeling in understanding the behavior of N-(4-fluorophenyl)-4-{(2-4-(propan-2-ylsulfanyl)phenylacetamidomethyl)piperidine-1-carboxamide} cannot be overstated. Molecular docking studies can predict how this molecule interacts with biological targets such as enzymes or receptors at an atomic level. These simulations help identify key binding pockets and provide insights into potential mechanisms of action. Furthermore, quantum mechanical calculations can estimate energy barriers for reaction pathways during synthesis or metabolic processes post-administration.

Ethical considerations are paramount when conducting research involving new chemical entities like this one. Rigorous preclinical testing is necessary to assess safety profiles before human trials can commence. This includes evaluating acute toxicity through animal models followed by chronic toxicity studies over extended periods. Additionally, genotoxicity assays should be performed to rule out carcinogenic or mutagenic potential—a critical step before any therapeutic agent reaches clinical use.

The regulatory landscape also plays a significant role in bringing new drugs like N-(4-fluorophenyl)-4-{(2-4-(propan-2-ylsulfanyl)phenylacetamidomethyl)piperidine-1-carboxamide} from discovery to market approval. Regulatory agencies such as the U.S Food and Drug Administration (FDA), European Medicines Agency (EMA), and others require comprehensive data packages including pharmacokinetic profiles alongside clinical efficacy evidence before granting marketing authorization. These stringent requirements ensure that only safe yet effective medications reach patients worldwide.

In conclusion,N-(4-fluorophenyl) - 4 - { ( 2 - 4 - ( propan - 2 - ylsulfanyl ) phenylacetamido ) methyl ) piperidine - 1 - carboxamide } represents an exciting development in pharmaceutical chemistry with far-reaching implications for treating neurological disorders among other conditions . Its unique structural features coupled with promising preclinical findings position it as a valuable candidate for further research . As scientists continue exploring novel therapeutic strategies , compounds like this one offer hope by bridging gaps between laboratory discoveries , clinical trials , ultimately leading toward improved patient care . p >